Cas no 906482-48-2 ((-)-Varitriol)
(-)-Varitriol Chemical and Physical Properties
Names and Identifiers
-
- (-)-Varitriol
-
- Inchi: 1S/C15H20O5/c1-9-14(17)15(18)13(20-9)7-6-10-4-3-5-12(19-2)11(10)8-16/h3-7,9,13-18H,8H2,1-2H3/b7-6+/t9-,13+,14-,15+/m1/s1
- InChI Key: JGUADRHIBCXAFH-MVBSPKBLSA-N
- SMILES: O1[C@@H](/C=C/C2C=CC=C(C=2CO)OC)[C@@H]([C@@H]([C@H]1C)O)O
Computed Properties
- Exact Mass: 280.13100
Experimental Properties
- PSA: 79.15000
- LogP: 0.70980
(-)-Varitriol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | V099015-10mg |
(-)-Varitriol |
906482-48-2 | 10mg |
$1533.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-475692-10 mg |
(-)-Varitriol, |
906482-48-2 | 10mg |
¥17,223.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-475692-10mg |
(-)-Varitriol, |
906482-48-2 | 10mg |
¥17223.00 | 2023-09-05 |
(-)-Varitriol Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on (-)-Varitriol
Exploring (-)-Varitriol (CAS No. 906482-48-2): A Natural Compound with Therapeutic Potential
In the realm of natural product chemistry, (-)-Varitriol (CAS No. 906482-48-2) has emerged as a compound of significant interest due to its unique structural features and potential biological activities. This compound, isolated from marine-derived fungi, belongs to the family of polyketide-derived metabolites, which are renowned for their diverse pharmacological properties. Researchers have been particularly intrigued by its stereochemistry, as the (-)-enantiomer exhibits distinct bioactivity compared to its counterpart. The growing demand for novel bioactive natural products in drug discovery has placed (-)-Varitriol under the spotlight, especially in studies targeting anti-inflammatory and anti-cancer applications.
One of the most compelling aspects of (-)-Varitriol is its mechanism of action, which involves modulation of key cellular pathways. Recent studies suggest its potential role in inhibiting angiogenesis, a process critical to tumor growth and metastasis. This aligns with current trends in precision medicine, where targeted therapies are gaining traction. Moreover, the compound's ability to influence immune response modulation has sparked interest in its application for autoimmune disorders, a hot topic in immunotherapy research. These properties make 906482-48-2 a valuable candidate for further structure-activity relationship (SAR) studies.
The synthesis of (-)-Varitriol presents both challenges and opportunities for medicinal chemists. Its complex tetrahydrofuran core requires sophisticated asymmetric synthesis strategies, a subject of intense research in organic chemistry circles. Recent advancements in enantioselective catalysis have opened new avenues for its efficient production, addressing one of the key questions in the field: how to achieve scalable synthesis of such chiral natural products. This is particularly relevant given the increasing focus on sustainable chemistry practices in pharmaceutical development.
From a pharmacokinetic perspective, (-)-Varitriol demonstrates interesting properties that warrant further investigation. Preliminary studies indicate favorable metabolic stability, a crucial factor in drug development pipelines. The compound's logP value suggests reasonable membrane permeability, while its hydrogen bonding capacity may influence its target engagement. These characteristics position 906482-48-2 as a promising scaffold for the design of next-generation therapeutics, especially in areas where current treatments face limitations such as drug resistance.
The growing body of research on (-)-Varitriol has also sparked interest in its potential synergistic effects with existing therapies. This aligns with the current paradigm shift toward combination therapies in oncology and other complex diseases. Scientists are particularly curious about how this natural product might enhance the efficacy of targeted kinase inhibitors or modulate tumor microenvironment dynamics. Such investigations are at the forefront of translational medicine, bridging the gap between bench research and clinical applications.
Quality control and analytical characterization of (-)-Varitriol present another area of active research. Advanced techniques such as chiral HPLC and LC-MS/MS are being employed to ensure the compound's purity and stereochemical integrity. This is particularly important given the rising standards in natural product standardization, where regulatory agencies demand rigorous characterization of bioactive compounds. The development of robust analytical methods for 906482-48-2 contributes to the broader field of phytochemical analysis and quality assurance.
Looking toward the future, (-)-Varitriol research intersects with several cutting-edge scientific domains. Its study contributes to our understanding of marine natural product diversity, while its potential applications touch upon emerging fields like immunometabolism and epigenetic modulation. As the scientific community continues to unravel the mysteries of this fascinating compound, 906482-48-2 stands as a testament to nature's ingenuity and the untapped potential of microbial secondary metabolites in addressing unmet medical needs.
906482-48-2 ((-)-Varitriol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)